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Compound Name: TD-6301

Cat. No.: B10826828 Get Quote

For the attention of: Researchers, Scientists, and Electronics Engineers

This technical guide provides a detailed overview of the electrical characteristics of the Toshiba

TD6301AP/AN, a static driver integrated circuit designed for LED, fluorescent lamp (FL), and

liquid crystal display (LCD) receiving frequency digital displays.[1] The information presented is

derived from the official technical data sheet for the component.

Core Functionality
The TD6301AP/AN serves as a static driver for digital displays, particularly in the context of

digital tuning systems.[1] It latches serial data from a system controller to statically display

frequency information. A key feature of this integrated circuit is its output circuit, which includes

a driver, eliminating the need for external transistors.[1] The device is capable of displaying up

to 3.5 digits (maximum of 1999).[1] Data is transferred serially, requiring a three-wire

connection.[1]

Electrical Characteristics
The operational parameters of the TD6301AP/AN are crucial for its proper implementation in

any electronic circuit. The following table summarizes the key electrical characteristics under

the specified test condition of Vcc = 5V and an ambient temperature (Ta) of 25°C, unless

otherwise noted.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10826828?utm_src=pdf-interest
https://hirokun.jp/av/TD6301.pdf
https://hirokun.jp/av/TD6301.pdf
https://hirokun.jp/av/TD6301.pdf
https://hirokun.jp/av/TD6301.pdf
https://hirokun.jp/av/TD6301.pdf
https://hirokun.jp/av/TD6301.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Character
istic

Symbol
Test
Condition

Min. Typ. Max. Unit

Operating

Supply

Voltage

Vcc
Ta = -30 to

75°C
4.5 5.0 5.5 V

Operating

Supply

Current

Icc No load - 16 - mA

"H" Level

Input

Voltage

VIH
Data, CK1,

CK2, L/D
4.0 - - V

"L" Level

Input

Voltage

VIL
Data, CK1,

CK2, L/D
- - 1.0 V

Pin Configuration and Logic
The TD6301AP/AN's functionality is managed through a series of input pins that control data

transfer and display output. The diagram below illustrates the logical flow of signals for data

input and display driving.
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TD6301AP/AN simplified internal logic flow.

Experimental Protocols
The characterization of the TD6301AP/AN's electrical properties involves standard

semiconductor testing methodologies. While specific experimental setups are proprietary to the

manufacturer, a general protocol for measuring key parameters can be outlined.

1. Operating Supply Current (Icc) Measurement:

Objective: To determine the quiescent current consumption of the device.

Methodology:
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A stable DC power supply is connected to the Vcc and GND pins.

The supply voltage (Vcc) is set to the typical value of 5.0V.

All input pins (Data, CK1, CK2, L/D) are held at a static logic level (e.g., GND).

The output pins are left unconnected (no load).

A digital multimeter, configured as an ammeter, is placed in series with the Vcc line to

measure the current drawn by the IC.

The measurement is taken at a controlled ambient temperature of 25°C.

2. Input Voltage Threshold (VIH and VIL) Measurement:

Objective: To determine the voltage levels required for the IC to recognize a high or low logic

state.

Methodology:

The device is powered with the nominal Vcc of 5.0V.

A variable DC voltage source is connected to one of the input pins (e.g., Data).

The output of a corresponding logic gate within the IC is monitored.

For VIH, the input voltage is gradually increased from 0V until the internal logic

consistently interprets the input as a high state. The voltage at which this transition occurs

is recorded.

For VIL, the input voltage is gradually decreased from Vcc until the internal logic

consistently interprets the input as a low state. This transition voltage is recorded.

This procedure is repeated for all relevant input pins.

The following diagram illustrates a generalized workflow for testing the electrical characteristics

of an integrated circuit like the TD6301AP/AN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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